Cas no 2225172-20-1 (3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid)

• Product Name: 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid
• CAS No: 2225172-20-1
• MF: C₁₃H₁₃BN₂O₂
• MW: 240.07
• CID: 5142228
• PubChem ID: 133554808
• Update Time: 2025-10-29

3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid
• (3-Cyclopropyl-5-(pyrazin-2-yl)phenyl)boronic acid
• 2225172-20-1

• Inchi： 1S/C13H13BN2O2/c17-14(18)12-6-10(9-1-2-9)5-11(7-12)13-8-15-3-4-16-13/h3-9,17-18H,1-2H2
• InChI Key： FYRNAPIBRLJEHT-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CC2)=CC(C2=NC=CN=C2)=C1

Computed Properties

• Exact Mass: 240.1070078g/mol
• Monoisotopic Mass: 240.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid

Introduction to 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid (CAS No: 2225172-20-1)

3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No) 2225172-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, which include a pyrazine ring and a cyclopropyl substituent attached to a phenyl group, both of which contribute to its distinct chemical properties and potential applications.

The compound’s molecular structure imparts a high degree of reactivity, making it a valuable intermediate in various synthetic processes. Specifically, the boronic acid moiety (-B(OH)₂) is well-known for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. This reactivity has positioned 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid as a key building block in the development of complex molecules, particularly in the synthesis of novel pharmaceuticals and advanced materials.

In recent years, there has been growing interest in boronic acid derivatives due to their versatility and utility in medicinal chemistry. The presence of both the pyrazine and cyclopropyl groups in 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid suggests potential applications in drug discovery, where these structural motifs are often associated with enhanced binding affinity and selectivity. For instance, pyrazine derivatives have been extensively studied for their biological activity, while cyclopropyl groups are frequently incorporated into molecules to improve metabolic stability and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential use in the development of targeted therapies. Boronic acids are particularly relevant in this context due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid may facilitate the design of molecules that exhibit high specificity for certain disease-related pathways. This has led to increased research into its derivatives as candidates for treating conditions ranging from cancer to inflammatory diseases.

The synthesis of 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid is another area where this compound stands out. The combination of a pyrazine ring and a cyclopropyl substituent presents unique synthetic challenges but also opportunities for innovation. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex structures. These developments are particularly important for pharmaceutical applications, where cost-effective and high-yielding synthetic routes are essential for commercial viability.

From a materials science perspective, 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid also holds promise. Boronic acids have been explored for their roles in self-assembling systems, which can lead to the development of novel materials with tailored properties. The structural features of this compound could contribute to the formation of stable and functional supramolecular assemblies, which may find applications in areas such as nanotechnology and smart materials.

The growing body of research on boronic acid derivatives underscores their importance as versatile chemical entities. 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid, with its unique combination of structural elements, is poised to play a significant role in these advancements. As our understanding of its properties and reactivity continues to evolve, so too will its applications across multiple scientific disciplines.

In conclusion, 3-(Pyrazin-2-yl)-5-cyclopropylphenylboronic acid (CAS No: 2225172-20-1) represents a fascinating compound with broad potential applications. Its structural features make it an attractive candidate for drug discovery, materials science, and synthetic chemistry. As research progresses, it is likely that new uses and innovations will emerge, further solidifying its place as a valuable chemical entity in modern science.